Cas no 1250228-33-1 ([1-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazol-4-yl]methanol)

• Product Name: [1-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazol-4-yl]methanol
• CAS No: 1250228-33-1
• MF: C₁₀H₁₀FN₃O
• MW: 207.204305171967
• MDL: MFCD16747678
• CID: 4564636
• PubChem ID: 56828293
• Update Time: 2025-05-19

[1-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazol-4-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluoro-4-methylphenyl)-1H-1,2,3-triazol-4-yl]methanol
• [1-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazol-4-yl]methanol

• MDL： MFCD16747678
• Inchi： 1S/C10H10FN3O/c1-7-2-3-9(4-10(7)11)14-5-8(6-15)12-13-14/h2-5,15H,6H2,1H3
• InChI Key： OSKUDTIOPBAFPZ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C(F)=C2)C=C(CO)N=N1

Additional information on [1-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazol-4-yl]methanol

Introduction to [1-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazol-4-yl]methanol (CAS No. 1250228-33-1)

[[1-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazol-4-yl]methanol] (commonly referred to as CAS No. 1250228-33-1) is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a triazole ring with a fluorinated aromatic group and a hydroxymethyl substituent. The triazole moiety is known for its stability and versatility, making it a valuable component in various chemical applications.

Recent studies have highlighted the potential of [1-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazol-4-yl]methanol in the development of advanced materials and pharmaceuticals. Its ability to form stable complexes with metal ions has been extensively explored, particularly in the context of coordination chemistry and catalysis. For instance, researchers have demonstrated that this compound can act as an effective ligand in transition metal complexes, enhancing their catalytic activity in reactions such as alkene epoxidation and cyclopropanation.

The synthesis of CAS No. 1250228-33-1 typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The introduction of the fluorine atom at the 3-position of the phenyl ring is crucial for optimizing the electronic properties of the molecule, which in turn influences its reactivity and selectivity in various chemical transformations.

One of the most promising applications of this compound lies in its use as a building block for constructing functional materials with tailored properties. For example, it has been employed in the synthesis of stimuli-responsive polymers and self-healing materials due to its ability to participate in dynamic covalent bonds under specific conditions.

Furthermore, recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of [1-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazol-4-yl]methanol. Density functional theory (DFT) calculations have revealed that the triazole ring exhibits significant electron-withdrawing effects, which can be exploited to design more efficient catalysts and sensors.

In terms of biological applications, this compound has shown potential as a lead molecule for drug discovery. Its ability to interact with biomolecules such as proteins and nucleic acids has been investigated through molecular docking studies. These studies suggest that it may serve as a template for designing new drugs targeting specific pathological pathways.

The development of efficient synthetic routes for CAS No. 1250228-33_ has also been a focal point of recent research efforts. Green chemistry approaches, including the use of microwave-assisted synthesis and enzymatic catalysis, have been explored to minimize environmental impact while maintaining high yields.

In conclusion, [1-(3-fluoro_4-methylphenyl)-_H-_triazol-_y]methanol (CAS No._) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and potential for further functionalization make it an exciting subject for ongoing research and development.